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1. Chemical Profile and Primary Function

Isononyl alcohol (INA) is a C9 oxo alcohol that serves as a key precursor for high-molecular-weight

plasticizers [1] [2]. These plasticizers, most notably Diisononyl Phthalate (DINP), are primary components

in flexible Polyvinyl Chloride (PVC) formulations [1] [3]. In flooring, these plasticizers are essential for

imparting flexibility, durability, and workability to the final product [3] [4].

2. Application in Flooring Materials

In the flooring industry, plasticizers derived from INA are critical for producing flexible PVC products.

These plasticizers reduce the glass transition temperature of PVC, making it soft and pliable. The resulting

materials are used in various flooring applications [1]:

Vinyl flooring and underlay
PVC roofing membranes

The dominance of this application is reflected in the market data, which shows that the plasticizers segment

accounts for 68.6% of the global consumption of isononyl alcohol [3].

3. Key Plasticizer Derivatives and Their Role

The table below summarizes the primary plasticizers synthesized from Isononyl alcohol and their

significance in flooring applications [1] [2]:
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Plasticizer
Acronym

Full Name Key Properties & Role in Flooring

DINP Diisononyl Phthalate A universal, high-performance plasticizer; provides flexibility,

low volatility, and excellent weather resistance for durable
flooring [1] [3].

DINCH Diisononyl
Cyclohexanoate

A non-phthalate alternative; offers low migration and toxicity,
compliant with stringent safety regulations [1] [3].

DINA Diisononyl Adipate Used for its low-temperature flexibility.

TINTM Triisononyl

Trimellitate

Known for high-temperature resistance and durability.

4. Performance and Safety Context

Plasticizers derived from INA contribute to the longevity and safety of flooring by providing low volatility,

excellent weather resistance, and improved thermal stability [3]. The industry is increasingly shifting

towards non-phthalate plasticizers like DINCH due to regulatory pressures and consumer demand for safer,

more sustainable products, particularly in sensitive applications [3] [4].

A review of toxicological data indicates that isononyl alcohol has been evaluated for use in consumer

products. However, the search results do not provide the full detailed study data or the specific experimental

protocols used in these toxicological assessments [5].

Production and Formulation Workflow

The following diagram illustrates the production pathway of isononyl alcohol and its integration into PVC

flooring materials, from raw materials to the final product:
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Raw Material Feedstock

INA Synthesis

Plasticizer Production

Flooring Formulation & Production

Butenes

Hydroformylation

Carbon Monoxide (CO) Hydrogen

Hydrogenation

Distillation & Refinement

Isononyl Alcohol (INA)

Esterification

DINP / DINCH / DINA

Mixing & Compounding

PVC Resin

Flexible PVC Compound
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Final Flooring Product

Click to download full resolution via product page

Information Gaps and Alternative Research Paths

The search results could not provide the core information you requested:

Detailed Experimental Protocols: Specific methodologies for testing INA or its derivatives in flooring
formulations are not available in the public search results.

Quantitative Data Tables: While some physical properties for INA are available [2] [6], structured
tables with comparative performance data (e.g., mechanical properties, migration rates) for flooring

applications are not present.

To obtain the technical details required for application notes, I suggest you:

Consult Scientific Databases: Directly search specialized databases like SciFinder, Reaxys, or
Google Scholar for specific research articles on "DINP migration studies," "PVC plasticizer leaching

protocols," or "toxicology of isononyl alcohol."
Review Regulatory Documents: Check publications from agencies like the European Chemicals

Agency (ECHA) or the U.S. EPA, which often contain detailed assessment reports with experimental
sections.

Contact Suppliers Directly: Manufacturers such as Evonik Industries (mentioned in one source [1])
may provide technical data sheets and application notes with detailed protocols upon request.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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